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Compound of Interest

Compound Name: Ethyl pentadecanoate

Cat. No.: B153911 Get Quote

This document provides comprehensive guidance on the safe and compliant disposal of ethyl
pentadecanoate, ensuring the safety of laboratory personnel and adherence to environmental

regulations. Researchers, scientists, and drug development professionals should follow these

procedures meticulously.

Chemical Profile and Hazard Assessment
Ethyl pentadecanoate is a fatty acid ester. While it is not classified as a hazardous substance

under the Globally Harmonized System (GHS), it is imperative to handle it with care as with any

laboratory chemical.[1][2] Skin and eye contact may cause irritation, and inhalation can lead to

respiratory system irritation.[1]

Table 1: Properties of Ethyl Pentadecanoate
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Property Value Source

CAS Number 41114-00-5 [1][3]

Molecular Formula C₁₇H₃₄O₂

Molecular Weight 270.45 g/mol

Appearance
Colorless to almost colorless

clear liquid

Melting Point 11 - 14°C

Boiling Point 158°C @ 5 mmHg

Flash Point > 141°C

GHS Hazard Not classified

Personal Protective Equipment (PPE)
Before handling ethyl pentadecanoate for any purpose, including disposal, the following PPE

must be worn:

Eye Protection: Safety glasses or chemical splash goggles.

Hand Protection: Chemically resistant gloves (e.g., nitrile).

Body Protection: A standard laboratory coat.

Spill Management Protocol
In the event of a spill, follow these steps immediately:

Ensure Area is Ventilated: Work in a well-ventilated area or a chemical fume hood.

Contain the Spill: Prevent the spill from spreading. For personal safety, keep unprotected

personnel away.

Absorb the Liquid: Use an inert absorbent material such as vermiculite, sand, or a

commercial chemical sorbent to absorb the spilled liquid.
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Collect Waste: Carefully scoop or sweep the absorbed material into a designated,

compatible waste container.

Label and Store: Securely seal the container and label it clearly as "Hazardous Waste"

containing ethyl pentadecanoate and the absorbent material. Store it in a designated

satellite accumulation area.

Decontaminate: Clean the spill area thoroughly with soap and water.

Disposal Procedures for Unused or Waste Product
The disposal of chemical waste is regulated by federal, state, and local laws, including the

Resource Conservation and Recovery Act (RCRA) in the United States. All laboratory

personnel must treat chemical waste as hazardous unless confirmed otherwise by the

institution's Environmental Health and Safety (EHS) office.

Step-by-Step Disposal Guide:

Do Not Dispose in Sink or Trash: Ethyl pentadecanoate should never be poured down the

drain or disposed of in the regular trash. Evaporation in a fume hood is also not a

permissible disposal method.

Use a Designated Waste Container: Collect all waste ethyl pentadecanoate in a chemically

compatible container that can be tightly sealed. Plastic containers are often preferred.

Properly Label the Container: The container must be clearly labeled with the words

"Hazardous Waste" and the full chemical name, "Ethyl Pentadecanoate."

Segregate Waste: Store the waste container in a designated satellite accumulation area,

ensuring it is segregated from incompatible chemicals like acids and bases.

Arrange for Pickup: Contact your institution's EHS or a certified hazardous waste disposal

contractor to arrange for the collection and proper disposal of the waste. Waste generators

are responsible for ensuring the waste is managed correctly from "cradle-to-grave."

Empty Container Disposal
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Containers that once held ethyl pentadecanoate can be disposed of as regular trash provided

the following steps are taken:

Ensure Container is Empty: All of the product must be removed, with as little residue as

possible remaining.

Deface Labels: All chemical labels must be completely removed or thoroughly defaced to

prevent misidentification.

Remove Cap: The cap should be removed from the container before it is placed in the

regular trash.

Diagram 1: Ethyl Pentadecanoate Disposal Workflow
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Caption: Decision workflow for the safe disposal of ethyl pentadecanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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